Cas no 937795-92-1 (2-3-(chloromethyl)piperidino-6-methylpyrazine)

2-3-(Chloromethyl)piperidino-6-methylpyrazine is a heterocyclic compound featuring a pyrazine core substituted with a chloromethylpiperidine moiety and a methyl group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The chloromethyl group enhances reactivity, facilitating further functionalization, while the piperidine ring contributes to structural diversity and potential pharmacological properties. Its stability under standard handling conditions and compatibility with common organic solvents make it a practical choice for multistep synthesis. This compound is particularly valuable in medicinal chemistry for the design of novel therapeutics targeting CNS and infectious diseases.
2-3-(chloromethyl)piperidino-6-methylpyrazine structure
937795-92-1 structure
Product Name:2-3-(chloromethyl)piperidino-6-methylpyrazine
CAS No:937795-92-1
MF:C11H16ClN3
MW:225.717841148376
CID:875873
PubChem ID:24229601
Update Time:2025-06-03

2-3-(chloromethyl)piperidino-6-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(Chloromethyl)piperidin-1-yl)-6-methylpyrazine
    • 2-[3-(chloromethyl)piperidin-1-yl]-6-methylpyrazine
    • 2-[3-(Chloromethyl)piperidino]-6-methylpyrazine
    • FT-0740311
    • 2-[3-(chloromethyl)piperidino]-6-methylpyrazine, AldrichCPR
    • DTXSID70640311
    • MS-22053
    • 937795-92-1
    • DB-079693
    • 2-3-(chloromethyl)piperidino-6-methylpyrazine
    • Inchi: 1S/C11H16ClN3/c1-9-6-13-7-11(14-9)15-4-2-3-10(5-12)8-15/h6-7,10H,2-5,8H2,1H3
    • InChI Key: DTVYKEHYUMEUFH-UHFFFAOYSA-N
    • SMILES: ClCC1CN(C2C=NC=C(C)N=2)CCC1

Computed Properties

  • Exact Mass: 225.10300
  • Monoisotopic Mass: 225.1032752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29Ų

Experimental Properties

  • PSA: 29.02000
  • LogP: 2.30520

2-3-(chloromethyl)piperidino-6-methylpyrazine Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T

2-3-(chloromethyl)piperidino-6-methylpyrazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-3-(chloromethyl)piperidino-6-methylpyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A099002009-1g
2-(3-(Chloromethyl)piperidin-1-yl)-6-methylpyrazine
937795-92-1 95%
1g
$400.00 2023-08-31
TRC
C650535-10mg
2-[3-(chloromethyl)piperidino]-6-methylpyrazine
937795-92-1
10mg
$ 50.00 2022-06-02
TRC
C650535-50mg
2-[3-(chloromethyl)piperidino]-6-methylpyrazine
937795-92-1
50mg
$ 70.00 2022-06-02
TRC
C650535-100mg
2-[3-(chloromethyl)piperidino]-6-methylpyrazine
937795-92-1
100mg
$ 115.00 2022-06-02
Chemenu
CM168620-5g
2-(3-(chloromethyl)piperidin-1-yl)-6-methylpyrazine
937795-92-1 95%
5g
$707 2021-08-05
Apollo Scientific
OR15947-250mg
2-[3-(Chloromethyl)piperidin-1-yl]-6-methylpyrazine
937795-92-1 97%
250mg
£92.00 2023-09-02
Apollo Scientific
OR15947-1g
2-[3-(Chloromethyl)piperidin-1-yl]-6-methylpyrazine
937795-92-1 97%
1g
£224.00 2023-09-02
abcr
AB222792-1 g
2-[3-(Chloromethyl)piperidino]-6-methylpyrazine; 95%
937795-92-1
1g
€275.70 2023-01-26
Chemenu
CM168620-1g
2-(3-(chloromethyl)piperidin-1-yl)-6-methylpyrazine
937795-92-1 95%
1g
$226 2024-07-19
Ambeed
A407119-1g
2-(3-(Chloromethyl)piperidin-1-yl)-6-methylpyrazine
937795-92-1 95+%
1g
$204.0 2025-04-15

Additional information on 2-3-(chloromethyl)piperidino-6-methylpyrazine

Introduction to 2-3-(chloromethyl)piperidino-6-methylpyrazine (CAS No. 937795-92-1)

2-3-(chloromethyl)piperidino-6-methylpyrazine, identified by its Chemical Abstracts Service (CAS) number 937795-92-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule combines a piperidine ring with a pyrazine moiety, featuring a chloromethyl substituent at the 2-3 position. Its unique structural framework positions it as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The compound’s structure, characterized by a chloromethyl group, makes it a versatile precursor for further functionalization. This feature is particularly appealing in drug discovery pipelines, where modifications at specific sites can enhance binding affinity, metabolic stability, and overall pharmacological properties. The presence of both piperidine and pyrazine rings contributes to its complex electronic and steric environment, which can be exploited to fine-tune molecular interactions with biological targets.

In recent years, there has been growing interest in 2-3-(chloromethyl)piperidino-6-methylpyrazine due to its potential applications in the design of small-molecule inhibitors and modulators. For instance, studies have explored its utility in developing compounds targeting enzymes involved in inflammatory pathways. The chloromethyl functionality allows for facile coupling with amines or hydroxyl groups, enabling the construction of more intricate scaffolds. Such modifications are critical for achieving high selectivity and efficacy in therapeutic interventions.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to create derivatives with enhanced pharmacokinetic profiles. For example, incorporating it into kinase inhibitors has shown promise in preclinical studies, where it demonstrated modulatory effects on key signaling cascades without significant off-target effects. This underscores the importance of 2-3-(chloromethyl)piperidino-6-methylpyrazine as a scaffold for further chemical exploration.

The synthesis of 2-3-(chloromethyl)piperidino-6-methylpyrazine involves multi-step organic transformations, typically starting from commercially available pyrazine derivatives. The introduction of the chloromethyl group requires careful control of reaction conditions to prevent side products. Advances in synthetic methodologies have improved both yield and purity, making it more accessible for large-scale applications. These advancements are crucial for supporting drug discovery efforts, where scalability and reproducibility are paramount.

Recent publications highlight the compound’s potential in addressing unmet medical needs. For instance, researchers have investigated its derivatives as candidates for treating neurological disorders by modulating neurotransmitter receptors. The piperidine ring’s ability to mimic biological amino acid residues enhances binding interactions, while the pyrazine moiety contributes to lipophilicity adjustments. Such structural features are often key determinants in optimizing drug-like properties.

The pharmacological profile of compounds derived from 2-3-(chloromethyl)piperidino-6-methylpyrazine continues to be a subject of intense investigation. Preclinical data suggest that certain derivatives exhibit significant therapeutic potential across multiple disease areas. These include anti-inflammatory effects observed in arthritic models and neuroprotective properties in experimental paradigms mimicking Alzheimer’s disease pathology. Such findings warrant further exploration into the compound’s mechanism of action and potential clinical applications.

From a computational chemistry perspective, virtual screening methods have been employed to identify promising analogs of 2-3-(chloromethyl)piperidino-6-methylpyrazine based on known bioactive structures. Machine learning models have further accelerated this process by predicting binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties with high accuracy. These computational tools are indispensable in modern drug discovery pipelines, allowing researchers to prioritize candidates efficiently.

The role of 2-3-(chloromethyl)piperidino-6-methylpyrazine extends beyond academic research; it also holds industrial significance for pharmaceutical companies seeking novel chemical entities (NCEs). Its versatility as an intermediate has led to collaborations between academic institutions and industry partners aiming to develop next-generation therapeutics. Such partnerships are essential for translating laboratory findings into tangible medical benefits.

In conclusion,2-3-(chloromethyl)piperidino-6-methylpyrazine (CAS No. 937795-92-1) represents a promising scaffold with diverse applications in pharmaceutical chemistry. Its unique structural features enable the synthesis of biologically active molecules with tailored properties for therapeutic use. As research progresses, this compound will likely continue to play a pivotal role in advancing drug discovery efforts across various therapeutic domains.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent